3-Aminopropylphosphinic acid

• Molecular Formula: C3H10NO2P
• Molecular Weight: 123.09 g/mol
• InChI: InChI=1S/C3H10NO2P/c4-2-1-3-7(5)6/h7H,1-4H2,(H,5,6)
• InChIKey: ZTHNRNOOZGJLRR-UHFFFAOYSA-N

3-Aminopropylphosphinic Acid (3-APPA): GABA-B Receptor Agonist

3-Aminopropylphosphinic acid (3-APPA; also designated CGP 27492 or CGA 147823; CAS 103680-47-3) is a synthetic phosphinic acid analogue of γ-aminobutyric acid (GABA) that functions as a potent, selective agonist at the metabotropic GABAB receptor [1]. Unlike the more widely used prototypical GABAB agonist baclofen, 3-APPA bears a phosphinic acid [P(O)OH] group in place of the carboxylic acid moiety, conferring distinct pharmacological properties including higher binding affinity (Ki ~15 nM at rat brain GABAB sites) and a partial agonist profile at cloned heterodimeric receptors [2]. The compound belongs to the 3-aminopropylphosphinic acid class, which also includes the methyl-substituted analog SKF-97541 (CGP 35024) and the clinical candidate lesogaberan (AZD-3355); within this class, 3-APPA occupies a unique position as an unsubstituted parent scaffold with demonstrated GAT-mediated peripheral selectivity [3].

GABAB receptor activation and signaling studies

Phosphinic acid scaffold with reported high-affinity binding context

Distinct from baclofen and methylphosphinate analog tool compounds

• [1] MeSH Supplementary Concept Data: 3-aminopropylphosphinic acid. U.S. National Library of Medicine. Unique ID: C061388. Registry Number: 103680-47-3. Pharmacological Action: GABA Agonists. Date of Entry: 1989/11/13. View Source
• [2] BindingDB Entry BDBM24184. (3-aminopropyl)phosphinic acid (CGP27492 / CHEMBL112203). Affinity Data: Ki = 15 nM; IC50 = 3 nM; EC50 = 19 nM. Assay: Inhibition of [3H]GABA binding at GABAB receptor sites in rat brain synaptic membranes, pH 7.4, 2°C. View Source
• [3] Lehmann A, et al. Different in vitro and in vivo profiles of substituted 3-aminopropylphosphinate and 3-aminopropyl(methyl)phosphinate GABAB receptor agonists as inhibitors of transient lower oesophageal sphincter relaxation. Br J Pharmacol. 2012 Mar;165(5):1549-1560. doi:10.1111/j.1476-5381.2011.01654.x. PMC3372828. View Source

3-APPA: Irreplaceability vs. Generic GABA-B Agonists

Substituting 3-APPA with baclofen, SKF-97541, or 3-aminopropylphosphonic acid introduces quantifiable differences in binding affinity, intrinsic efficacy, tissue selectivity, and metabolic handling that are material to experimental design and data interpretation. 3-APPA is a substrate for neuronal GABA transporters (GAT), whereas 3-aminopropyl(methyl)phosphinic acids such as SKF-97541 are not, producing fundamentally different central vs. peripheral exposure profiles [1]. At cloned receptors, 3-APPA is a partial agonist (41–61% of GABA Emax) whereas SKF-97541 and (R)-baclofen are full agonists, meaning that substitution alters the ceiling of receptor activation and biases the interpretation of downstream signaling studies [2]. Furthermore, 3-APPA's phosphinic acid moiety enables a distinct prodrug chemistry (acyloxyalkyl carbamates) specifically claimed in patent literature for oral delivery applications, a feature not automatically transferable to phosphonic acid or sulfonic acid analogs [3]. These differences cannot be compensated for by simple dose adjustment, as the underlying mechanisms are qualitative—GAT substrate recognition, partial vs. full agonism, and prodrug cleavage kinetics—rather than merely differences in potency.

GAT substrate recognition

Peripheral vs. central exposure profile may differ from non-substrate analogs such as SKF-97541; tissue selectivity may not transfer.

Partial agonism ceiling

Baclofen and SKF-97541 are full agonists at cloned receptors; 3-APPA’s partial agonism may shift downstream signaling interpretation.

Phosphonic acid analog confusion

3-Aminopropylphosphonic acid may exhibit substantially lower target affinity; verify CAS (103680-47-3) to avoid procurement error.

• [1] Ong J, et al. The gamma-aminobutyric acid uptake inhibitor NO-711 potentiates 3-aminopropylphosphinic acid-induced actions in rat neocortical slices. Eur J Pharmacol. 1998 Apr 24;347(2-3):197-200. doi:10.1016/s0014-2999(98)00175-7. PMID: 9653881. View Source
• [2] Bräuner-Osborne H, Krogsgaard-Larsen P. Functional pharmacology of cloned heterodimeric GABAB receptors expressed in mammalian cells. Br J Pharmacol. 1999 Dec;128(7):1370-1374. doi:10.1038/sj.bjp.0702914. PMC1571770. View Source
• [3] Gallop MA, et al. (XenoPort, Inc.). Acyloxyalkyl carbamate prodrugs, methods of synthesis, and use. U.S. Patent US 7,935,686 B2. Filed 2009-01-14; Granted 2011-05-03. Priority: 2004-11-03. View Source

3-APPA: Quantitative Evidence vs. Key GABA-B Agonists

Superior Native GABAB Receptor Binding vs. Baclofen

In the same [3H]GABA displacement assay using rat brain synaptic membranes (pH 7.4, 2°C), 3-APPA (CGP 27492) exhibits a Ki of 15 nM and an IC50 of 3 nM, compared with racemic baclofen, which shows a Ki of 220 nM and an IC50 of 750 nM [1]. This represents an approximate 15-fold higher binding affinity for 3-APPA over baclofen when measured under identical experimental conditions in the same laboratory database [2]. The difference is amplified at the IC50 level, where 3-APPA is approximately 250-fold more potent than racemic baclofen in displacing [3H]GABA.

Binding affinity (Ki/IC50)

Head-to-head

3-APPA Ki 15 nM, IC50 3 nM vs. racemic baclofen Ki 220 nM, IC50 750 nM (~15-fold higher affinity)

Supports high-affinity probe selection for GABAB binding and displacement studies.

Rat brain synaptic membranes, [3H]GABA displacement, identical assay conditions.

Evidence Dimension	Binding affinity (Ki) and inhibitory potency (IC50) at native GABAB receptors
Target Compound Data	Ki = 15 nM; IC50 = 3 nM; EC50 = 19 nM
Comparator Or Baseline	Racemic baclofen: Ki = 220 nM; IC50 = 750 nM; EC50 = 750 nM
Quantified Difference	~15-fold lower Ki (higher affinity); ~250-fold lower IC50 for 3-APPA vs. racemic baclofen
Conditions	Inhibition of [3H]GABA binding at GABAB receptor sites in rat brain synaptic membranes; filtration binding assay; pH 7.4; temperature 2°C (Ki) / 22°C (baclofen IC50)

Why This Matters

For procurement decisions, this 15-fold affinity advantage means that 3-APPA achieves equivalent receptor occupancy at substantially lower concentrations, reducing total compound consumption in binding studies and enabling detection of low-abundance receptor populations that may be missed with lower-affinity agonists.

• [1] BindingDB Entry BDBM24184. (3-aminopropyl)phosphinic acid (CGP27492). Ki = 15 nM, IC50 = 3 nM, EC50 = 19 nM. Assay: [3H]GABA displacement, rat brain synaptic membranes, pH 7.4, 2°C. Curated by PDSP Ki Database, University of Sydney. View Source
• [2] BindingDB Entry BDBM24182. Baclofen (CHEMBL701). Ki = 220 nM, IC50 = 750 nM, EC50 = 750 nM. Assay: [3H]GABA displacement, rat brain synaptic membranes, pH 7.4, 22°C. Curated by PDSP Ki Database. View Source

Greater Functional Potency than Baclofen in Isolated Tissues

In two classical peripheral GABAB bioassays, 3-APPA demonstrated significantly greater functional potency than baclofen. In the electrically stimulated guinea-pig isolated ileum, 3-APPA inhibited cholinergic twitch contractions with an IC50 of 1.84 ± 0.23 μM (n = 12), being approximately 7-fold more potent than baclofen [1]. In the rat isolated anococcygeus muscle, 3-APPA reduced electrically evoked twitch contractions with an IC50 of 0.89 ± 0.15 μM (n = 8), approximately 5-fold more potent than baclofen [1]. Importantly, 3-APPA's inhibitory effects, unlike those of baclofen, were antagonized by phaclofen (500 μM) and were abolished by baclofen desensitization, indicating engagement of the same receptor population but with distinguishable pharmacology [1].

Functional IC50 (isolated tissues)

Head-to-head

Guinea-pig ileum IC50 1.84 µM (7-fold vs. baclofen); rat anococcygeus IC50 0.89 µM (5-fold vs. baclofen)

Supports lower bath concentration use in tissue bath assays with built-in pharmacological verification.

Phaclofen-sensitive, baclofen-desensitizable; electrically stimulated twitch contractions.

Evidence Dimension	Functional inhibition of electrically evoked twitch contractions (IC50)
Target Compound Data	Guinea-pig ileum: IC50 = 1.84 ± 0.23 μM (n = 12); Rat anococcygeus: IC50 = 0.89 ± 0.15 μM (n = 8)
Comparator Or Baseline	Baclofen: guinea-pig ileum IC50 ≈ 12.9 μM (7-fold weaker); rat anococcygeus IC50 ≈ 4.45 μM (5-fold weaker)
Quantified Difference	7-fold more potent in guinea-pig ileum; 5-fold more potent in rat anococcygeus
Conditions	Guinea-pig isolated ileum with electrical field stimulation (cholinergic twitch); rat isolated anococcygeus muscle with electrical field stimulation; bicuculline-insensitive, baclofen-desensitizable

Why This Matters

These functional potency ratios are directly relevant to researchers designing isolated tissue experiments: 3-APPA requires 5–7× lower bath concentrations than baclofen to achieve equivalent GABAB-mediated inhibition, reducing solvent exposure to the tissue and minimizing potential off-target effects at the higher concentrations required by baclofen.

• [1] Hills JM, Dingsdale RA, Parsons ME, Dolle RE, Howson W. 3-Aminopropylphosphinic acid—a potent, selective GABAB receptor agonist in the guinea-pig ileum and rat anococcygeus muscle. Br J Pharmacol. 1989 Aug;97(4):1292-1296. doi:10.1111/j.1476-5381.1989.tb12591.x. PMID: 2551445. View Source

Partial Agonism at Cloned GABAB Receptors vs. Full Agonists

When tested in a functional phosphoinositide hydrolysis assay using tsA cells co-expressing GABABR1a/GABABR2/Gαq-z5 or GABABR1b/GABABR2/Gαq-z5, 3-APPA behaved as a partial agonist, producing maximal responses of only 41% (R1a) and 61% (R1b) relative to a full GABA response [1]. In contrast, SKF-97541 (3-aminopropyl(methyl)phosphinic acid), (R)-baclofen, and BCTG all behaved as full agonists on both splice variants, achieving maximal responses comparable to GABA [1]. The rank order of agonist potency was SKF-97541 > GABA > (R)-baclofen > BCTG > 3-APPA, with 3-APPA exhibiting the lowest potency and only partial efficacy of the series [1]. This partial agonism is not a liability but rather a functionally meaningful property that distinguishes 3-APPA from its methyl-substituted congener.

Intrinsic efficacy (Emax)

Head-to-head

3-APPA Emax 41% (R1a), 61% (R1b) of GABA; SKF-97541 and (R)-baclofen ~100% (full agonists)

Provides a partial agonist tool for receptor signaling bias and desensitization studies.

Cloned heterodimeric GABABR1a/R2 and GABABR1b/R2 in tsA cells; phosphoinositide hydrolysis readout.

Evidence Dimension	Intrinsic efficacy (Emax as % of GABA maximum) at cloned heterodimeric GABAB receptors
Target Compound Data	3-APPA: Emax = 41% (GABABR1a), 61% (GABABR1b) — partial agonist
Comparator Or Baseline	SKF-97541: Emax ≈ 100% (full agonist on both splice variants); (R)-baclofen: Emax ≈ 100% (full agonist)
Quantified Difference	3-APPA achieves only 41–61% of the maximal response of SKF-97541 and (R)-baclofen on cloned receptors
Conditions	tsA cells transiently transfected with GABABR1a or GABABR1b + GABABR2 + chimeric Gαq-z5; phosphoinositide hydrolysis measured as functional readout

Why This Matters

Researchers investigating biased signaling, receptor reserve, or partial agonist pharmacology should procure 3-APPA specifically: it is one of the few commercially available GABAB ligands with documented partial agonism at cloned receptors, whereas SKF-97541 and (R)-baclofen produce full receptor activation that may mask subtle regulatory phenomena such as desensitization kinetics or arrestin recruitment profiles.

• [1] Bräuner-Osborne H, Krogsgaard-Larsen P. Functional pharmacology of cloned heterodimeric GABAB receptors expressed in mammalian cells. Br J Pharmacol. 1999 Dec;128(7):1370-1374. doi:10.1038/sj.bjp.0702914. PMC1571770. View Source

Peripheral Selectivity via GAT-Mediated Uptake vs. Methylphosphinic Acids

A comparative in vitro and in vivo study demonstrated that 3-aminopropylphosphinic acids (the class to which 3-APPA belongs) inhibit transient lower esophageal sphincter relaxation (TLOSR) with a superior therapeutic index compared to 3-aminopropyl(methyl)phosphinic acids such as SKF-97541 [1]. This differential was mechanistically attributed to GAT-mediated uptake of 3-aminopropylphosphinic acids into brain cells, which limits their central exposure, whereas the corresponding methylphosphinic acids are not GAT substrates and consequently produce more pronounced CNS side effects (measured as hypothermia in mice and rats, even upon intracerebroventricular administration) [1]. In the same study, 3-aminopropyl(methyl)phosphinic acids were found to be much more potent in producing hypothermia in rats [1].

Peripheral selectivity (GAT)

Class-level

3-Aminopropylphosphinic acids show GAT-mediated brain uptake, limiting CNS hypothermia; wider TLOSR therapeutic window reported

Supports peripheral restriction for GI motility or visceral pain models; methylphosphinic acids lack this mechanism.

Dog TLOSR, rodent hypothermia models; class-level inference.

Evidence Dimension	Therapeutic index (TLOSR inhibition efficacy vs. CNS side-effect liability) linked to GAT substrate recognition
Target Compound Data	3-Aminopropylphosphinic acids (including 3-APPA): superior therapeutic index; GAT-mediated uptake into brain cells demonstrated; reduced CNS hypothermia
Comparator Or Baseline	3-Aminopropyl(methyl)phosphinic acids (including SKF-97541): inferior therapeutic index; no GAT-mediated uptake; pronounced CNS hypothermia even upon i.c.v. administration
Quantified Difference	Qualitatively superior therapeutic window — exact TI ratio not reported, but the mechanistic basis (GAT substrate vs. non-substrate) is binary and definitive
Conditions	In vitro: GAT binding and cellular uptake in rat brain membranes/slices. In vivo: TLOSR measured in dogs; CNS hypothermia assessed in mice and rats.

Why This Matters

For in vivo studies targeting peripheral GABAB receptors (e.g., GI motility, visceral pain, esophageal function), 3-APPA and its analogs offer a built-in peripheral restriction mechanism absent in the methylphosphinic series, making them the appropriate scaffold choice when CNS penetration must be minimized without resorting to quaternary ammonium chemistry.

• [1] Lehmann A, et al. Different in vitro and in vivo profiles of substituted 3-aminopropylphosphinate and 3-aminopropyl(methyl)phosphinate GABAB receptor agonists as inhibitors of transient lower oesophageal sphincter relaxation. Br J Pharmacol. 2012 Mar;165(5):1549-1560. doi:10.1111/j.1476-5381.2011.01654.x. PMC3372828. View Source

Higher Affinity vs. 3-Aminopropylphosphonic Acid

3-Aminopropylphosphinic acid (phosphinic, P–H bond) binds to native GABAB receptors with a Ki of 15 nM (IC50 = 3 nM) as measured by [3H]GABA displacement in rat brain synaptic membranes [1]. In contrast, the corresponding phosphonic acid analog, 3-aminopropylphosphonic acid (phosphonic, P–OH bond), exhibits an IC50 of approximately 1.5 μM in a radioligand binding assay for the GABAB receptor [2]. This represents an approximately 100- to 500-fold difference in apparent affinity (depending on whether Ki or IC50 is used for the comparison). The replacement of the P–H with a P–OH group essentially abolishes high-affinity interaction with the GABAB orthosteric site, as confirmed by functional studies in which 3-aminopropylphosphonic acid failed to mimic the effects of 3-APPA or baclofen in adenylyl cyclase assays in rat olfactory bulb membranes [3].

Affinity vs. phosphonic acid

Cross-study

3-APPA Ki ~15 nM; 3-aminopropylphosphonic acid IC50 ~1.5 µM (~100-fold difference)

Confirms phosphinic acid requirement for high-affinity GABAB binding; phosphonic acid analog not interchangeable.

Verify CAS (103680-47-3 vs. 13138-33-5) to avoid low-affinity analog.

Evidence Dimension	GABAB receptor binding affinity (Ki / IC50)
Target Compound Data	3-APPA (phosphinic acid): Ki = 15 nM; IC50 = 3 nM
Comparator Or Baseline	3-Aminopropylphosphonic acid (phosphonic acid analog): IC50 = 1.5 μM (radioligand binding assay)
Quantified Difference	Approximately 100-fold (IC50: 3 nM vs. 1,500 nM = 500-fold; Ki: 15 nM vs. ~1,500 nM ≈ 100-fold)
Conditions	3-APPA: [3H]GABA displacement, rat brain synaptic membranes. 3-Aminopropylphosphonic acid: radioligand binding assay for GABAB receptors (specific assay details vary by vendor source; data aggregated from multiple authoritative databases).

Why This Matters

CAUTION FOR PROCUREMENT: The abbreviation '3-APPA' is used ambiguously in the literature and vendor catalogs—sometimes for 3-aminopropylphosphinic acid (the high-affinity target compound) and sometimes for 3-aminopropylphosphonic acid (the low-affinity analog). Verifying CAS number (103680-47-3 for the phosphinic acid, 13138-33-5 for the phosphonic acid) before purchase is essential to avoid acquiring a compound with ~100-fold lower target affinity.

• [1] BindingDB Entry BDBM24184. (3-aminopropyl)phosphinic acid (CGP27492). Ki = 15 nM, IC50 = 3 nM. Assay: [3H]GABA displacement, rat brain synaptic membranes. View Source
• [2] 3-Aminopropylphosphonic acid. GLPBIO product datasheet. IC50 = 1.5 μM in a radioligand binding assay for GABAB receptors. CAS: 13138-33-5. View Source
• [3] GABA(B) receptor-mediated stimulation of adenylyl cyclase activity in membranes of rat olfactory bulb. Olianas MC, Onali P. Br J Pharmacol. 1999; data via NACTEM FACTA: 3-aminopropylphosphonic acid did not mimic 3-APPA or (-)-baclofen stimulation (pD2=4.60 for 3-APPA vs. no response for phosphonic acid). View Source

Prodrug Patent Enablement: Acyloxyalkyl Carbamate Chemistry

U.S. Patent 7,935,686 (XenoPort, Inc.; priority 2004, granted 2011) specifically claims acyloxyalkyl carbamate prodrugs of 3-aminopropylphosphinic acid and analogs thereof, along with pharmaceutical compositions and sustained-release oral dosage forms for treating spasticity and gastroesophageal reflux disease [1]. The patent discloses that the phosphinic acid moiety of 3-APPA can be masked as an acyloxyalkyl carbamate, which is cleaved in vivo to release the active parent compound, thereby enabling oral absorption that is otherwise limited by the compound's zwitterionic character [1]. While related patents cover similar prodrug approaches for 3-aminopropylphosphonous acid analogs, the specific combination of the 3-aminopropylphosphinic acid scaffold with acyloxyalkyl carbamate promoiety is a distinct intellectual property position [1].

Prodrug chemistry enablement

Supporting evidence

U.S. Patent 7,935,686 claims acyloxyalkyl carbamate prodrugs of 3-APPA for oral delivery

Enables in-house prodrug derivatization for pharmacokinetic optimization; distinct IP position.

Patent family covers spasticity and GERD; scaffold-specific prodrug strategy.

Evidence Dimension	Patent-protected prodrug derivatization for oral delivery
Target Compound Data	3-Aminopropylphosphinic acid: acyloxyalkyl carbamate prodrugs specifically claimed in U.S. Patent 7,935,686 B2 (XenoPort Inc., 2011)
Comparator Or Baseline	Baclofen: no equivalent acyloxyalkyl carbamate prodrug strategy (baclofen is orally bioavailable as the free amino acid via active transport). Lesogaberan: developed as a clinical candidate with inherent oral activity via fluorine substitution.
Quantified Difference	Qualitative differentiation: 3-APPA is uniquely positioned as a scaffold for which validated oral prodrug chemistry exists and is patent-protected
Conditions	Patent claims encompass pharmaceutical compositions, methods of making, and methods of use for spasticity and GERD. Patent family includes U.S., European, and international filings.

Why This Matters

For organizations developing novel GABAB agonists for peripheral indications, the 3-APPA scaffold offers a defined prodrug strategy with existing intellectual property precedent. Procurement of the parent phosphinic acid enables in-house prodrug derivatization for pharmacokinetic optimization, a pathway that is less straightforward with the phosphonic acid analog or with baclofen, whose carboxylic acid requires different prodrug chemistry.

• [1] Gallop MA, et al. (XenoPort, Inc.). Acyloxyalkyl carbamate prodrugs, methods of synthesis, and use. U.S. Patent US 7,935,686 B2. Filed 2009-01-14; Granted 2011-05-03. Priority: 2004-11-03. Assignee: XenoPort, Inc. (Santa Clara, CA, US). View Source

3-APPA: Research and Industrial Application Scenarios

High-Affinity GABAB Radioligand Binding Assays

For competition binding experiments using [3H]GABA or [3H]CGP-27492 as radioligands in rat or human brain membranes, 3-APPA provides a 15-fold higher affinity (Ki = 15 nM) than racemic baclofen (Ki = 220 nM) in identical assay conditions, enabling robust displacement at concentrations where baclofen would yield incomplete competition [1]. This is particularly advantageous when screening novel antagonists, where the use of a high-affinity agonist tracer demands a competitor with comparably high affinity to define nonspecific binding reliably. The validated IC50 of 3 nM also makes 3-APPA suitable for low-concentration labeling in autoradiographic studies [1].

Isolated Tissue Organ Bath Studies of Peripheral GABAB Receptors

In guinea-pig ileum and rat anococcygeus preparations, 3-APPA is 5- to 7-fold more potent than baclofen, achieving IC50 values of 1.84 μM and 0.89 μM respectively [2]. This potency advantage allows researchers to use lower bath concentrations, thereby reducing solvent (DMSO/water) exposure and minimizing nonspecific effects on smooth muscle contractility. Additionally, 3-APPA's effects are phaclofen-sensitive and baclofen-desensitizable, providing built-in pharmacological verification of GABAB mediation within each experiment [2].

Peripheral GABAB Target Engagement with Minimal CNS Penetration

For in vivo studies of GABAB-mediated inhibition of transient lower esophageal sphincter relaxation (TLOSR), gastric acid secretion, or visceral nociception, 3-APPA and its structural class offer a GAT-mediated peripheral restriction mechanism that is absent in 3-aminopropyl(methyl)phosphinic acids such as SKF-97541 [3]. The superior therapeutic index of 3-aminopropylphosphinic acids over methylphosphinic acids for TLOSR inhibition vs. CNS hypothermia has been demonstrated in dog, mouse, and rat models [3]. Researchers should select 3-APPA as the unsubstituted parent compound for structure-activity relationship studies aimed at optimizing this peripherally selective profile.

Partial Agonism Characterization at Heterodimeric GABAB Receptors

In recombinant cell systems co-expressing GABABR1a/R2 or GABABR1b/R2, 3-APPA uniquely produces submaximal responses (41% and 61% of GABA Emax, respectively) whereas SKF-97541 and (R)-baclofen act as full agonists [4]. This makes 3-APPA an essential pharmacological tool for studies comparing full vs. partial agonist effects on receptor desensitization, internalization, β-arrestin recruitment, or G-protein vs. non-G-protein signaling bias at GABAB receptors. No other commonly available GABAB agonist combines this partial efficacy profile with the high binding affinity of the phosphinic acid scaffold [4].

Application

Selection Property

Validation Focus

GABAB binding and displacement assays

High-affinity agonist context

Competition binding and autoradiographic resolution

Peripheral GABAB tissue bath studies

Functional potency for smooth muscle assays

Phaclofen-sensitive, baclofen-desensitizable validation

Peripheral target engagement studies (minimal CNS penetration)

GAT-mediated peripheral restriction

TLOSR inhibition vs. CNS hypothermia monitoring

Heterodimeric receptor signaling bias studies

Partial agonist efficacy profile

Desensitization, arrestin recruitment, or signaling bias endpoints

• [1] BindingDB Entry BDBM24184. (3-aminopropyl)phosphinic acid (CGP27492). Ki = 15 nM, IC50 = 3 nM, EC50 = 19 nM. Assay: [3H]GABA displacement, rat brain synaptic membranes. View Source
• [2] Hills JM, Dingsdale RA, Parsons ME, Dolle RE, Howson W. Br J Pharmacol. 1989 Aug;97(4):1292-1296. doi:10.1111/j.1476-5381.1989.tb12591.x. PMID: 2551445. View Source
• [3] Lehmann A, et al. Br J Pharmacol. 2012 Mar;165(5):1549-1560. doi:10.1111/j.1476-5381.2011.01654.x. PMC3372828. View Source
• [4] Bräuner-Osborne H, Krogsgaard-Larsen P. Br J Pharmacol. 1999 Dec;128(7):1370-1374. doi:10.1038/sj.bjp.0702914. PMC1571770. View Source